3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C14H9Cl2NO2S
• Molecular Weight: 326.2 g/mol
• IUPAC Name: 3,6-dichloro-N-(furan-2-ylmethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H9Cl2NO2S/c15-8-3-4-10-11(6-8)20-13(12(10)16)14(18)17-7-9-2-1-5-19-9/h1-6H,7H2,(H,17,18)
• InChI Key: ZDLCQOGHXUQJOX-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl

Description

3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide, also known as DBT-F, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide is not fully understood. However, studies have shown that 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can modulate various signaling pathways involved in cell proliferation, apoptosis, and inflammation. 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has also been shown to interact with various molecular targets such as tubulin, which is involved in cell division, and beta-secretase, which is involved in the formation of amyloid-beta plaques.
Biochemical and Physiological Effects:
3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been shown to exhibit various biochemical and physiological effects. In cancer cells, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In animal models of Alzheimer's disease, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been shown to improve cognitive function and inhibit the formation of amyloid-beta plaques. In immunology, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been shown to modulate the immune response and exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has several advantages as a compound for scientific research. It is a synthetic compound, which means that it can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential applications in various fields, making it a well-characterized compound. However, like any compound, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has limitations. It may exhibit off-target effects, which can complicate data interpretation. Additionally, the mechanism of action of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide. One area of research is to further investigate the mechanism of action of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide. Understanding the molecular targets and signaling pathways involved in the effects of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can provide insights into its potential applications in various fields. Another area of research is to investigate the effects of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide in combination with other compounds. Combining 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide with other compounds may enhance its effects or reduce its limitations. Finally, research can be conducted to investigate the potential applications of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide in other fields such as infectious diseases and metabolic disorders.
Conclusion:
In conclusion, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It can be synthesized through a multi-step process and has been extensively studied for its potential applications in cancer research, neurology, and immunology. 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide exhibits various biochemical and physiological effects and has several advantages as a compound for scientific research. However, it also has limitations, and there are several future directions for research on 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide.

Synthesis Methods

3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can be synthesized through a multi-step process involving the reaction of 3,6-dichloro-1-benzothiophene-2-carboxylic acid with 2-furylmethylamine. The resulting intermediate is then subjected to further reactions to yield the final product. The synthesis of 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been optimized to improve yields and purity, making it a viable compound for scientific research.

Scientific Research Applications

3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in various fields such as cancer research, neurology, and immunology. In cancer research, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been shown to exhibit potent anticancer activity against a range of cancer cell lines. Studies have also shown that 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vivo.
In neurology, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been studied for its potential as a treatment for Alzheimer's disease. Research has shown that 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.
In immunology, 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has been studied for its potential as an immunomodulatory agent. Research has shown that 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide can modulate the immune response by regulating cytokine production and T-cell activation. 3,6-dichloro-N-(2-furylmethyl)-1-benzothiophene-2-carboxamide has also been shown to exhibit anti-inflammatory activity, making it a potential treatment for inflammatory diseases.